5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(2-bromo-4,5-dimethoxyphenyl)methylidene]-3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H18BrNO3S2/c1-9(2)8-18-15(19)14(23-16(18)22)6-10-5-12(20-3)13(21-4)7-11(10)17/h5-7,9H,8H2,1-4H3/b14-6-
• InChI Key: CTSFLACDZUXAJY-NSIKDUERSA-N
• Canonical SMILES: CC(C)CN1C(=O)C(=CC2=CC(=C(C=C2Br)OC)OC)SC1=S
• Isomeric SMILES: CC(C)CN1C(=O)/C(=C/C2=CC(=C(C=C2Br)OC)OC)/SC1=S
• Molecular Formula: C16H18BrNO3S2
• Molecular Weight: 416.4 g/mol

Description

5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one, also known as BDMT, is a synthetic compound that has gained popularity in the field of medicinal chemistry due to its potential pharmacological properties. The compound belongs to the class of thiazolidinones and has been extensively studied for its biological activities and therapeutic potential.

Mechanism of Action

The mechanism of action of 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that the compound may exert its pharmacological effects by inhibiting the activity of certain enzymes and receptors. 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. The compound has also been shown to bind to the dopamine D2 receptor, suggesting that it may have potential as a therapeutic agent for the treatment of Parkinson's disease.
Biochemical and Physiological Effects
5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one has been shown to exhibit a range of biochemical and physiological effects. The compound has been shown to possess antioxidant activity, which may be responsible for its hepatoprotective effects. 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one has also been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as an anticancer agent. Additionally, 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one has been shown to exhibit anti-inflammatory activity, which may be beneficial for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Additionally, 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one has been shown to exhibit a range of pharmacological activities, making it a promising candidate for further research. However, one of the limitations of 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one is its relatively low solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one. One area of interest is the compound's potential as a therapeutic agent for the treatment of neurodegenerative disorders. Further research is needed to fully understand the mechanism of action of 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one and its potential as a dopamine D2 receptor agonist. Additionally, more studies are needed to investigate the anticancer potential of 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one and its potential as an anti-inflammatory agent. Finally, further research is needed to optimize the synthesis of 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one and improve its solubility in water, which may enhance its potential for in vivo applications.
Conclusion
In conclusion, 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one is a synthetic compound that has gained popularity in the field of medicinal chemistry due to its potential pharmacological properties. The compound has been extensively studied for its biological activities and therapeutic potential. 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one has been shown to possess antitumor, antimicrobial, and anti-inflammatory properties, and has potential as a novel therapeutic agent for the treatment of neurodegenerative disorders. Further research is needed to fully understand the mechanism of action of 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one and its potential as a therapeutic agent.

Scientific Research Applications

5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its biological activities and therapeutic potential. The compound has been shown to possess antitumor, antimicrobial, and anti-inflammatory properties. 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one has also been investigated for its potential as a novel therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, 5-(2-bromo-4,5-dimethoxybenzylidene)-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one has been shown to exhibit antioxidant and hepatoprotective effects.